Cas no 2411219-97-9 (2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide)

• Product Name: 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide
• CAS No: 2411219-97-9
• MF: C₁₆H₂₄ClNO₂S
• MW: 329.885262489319
• CID: 5356003
• Update Time: 2025-05-28

2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z4323389838
• 2-chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methanesulfinylbutan-2-yl)acetamide
• 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide

• Inchi： 1S/C16H24ClNO2S/c1-12-6-5-7-13(2)15(12)11-18(16(19)10-17)14(3)8-9-21(4)20/h5-7,14H,8-11H2,1-4H3
• InChI Key： MPUYZQANKVLGOK-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C(C)=CC=CC=1C)C(C)CCS(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 354
• XLogP3: 2.5
• Topological Polar Surface Area: 56.6

Additional information on 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide

Comprehensive Analysis of 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide (CAS No. 2411219-97-9)

In the realm of organic chemistry and pharmaceutical research, 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide (CAS No. 2411219-97-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chloroacetamide backbone and methylsulfinyl functional group, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and intricate structure make it a valuable candidate for studies in drug discovery, agrochemical development, and material science.

The 2,6-dimethylphenyl moiety in this compound contributes to its steric hindrance, which can influence binding affinity and metabolic stability—a critical factor in pharmaceutical design. Meanwhile, the 4-methylsulfinylbutan-2-yl group introduces polarity, potentially enhancing solubility and bioavailability. These features align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and hydrogen-bonding capacity. As the demand for targeted therapies grows, understanding the physicochemical properties of such molecules becomes paramount.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like 2411219-97-9. Computational models often search for molecules with privileged scaffolds, and this acetamide derivative fits the criteria due to its modular design. Questions frequently asked in scientific forums include: *How does the methylsulfinyl group affect metabolic pathways?* or *What synthetic routes optimize yield for N-(4-methylsulfinylbutan-2-yl) derivatives?* These queries reflect the compound's relevance in both academic and industrial settings.

From an environmental perspective, the degradation profile of 2-Chloro-N-[(2,6-dimethylphenyl)methyl]-N-(4-methylsulfinylbutan-2-yl)acetamide is another area of investigation. With increasing focus on green chemistry, researchers are evaluating its stability under various conditions to assess ecological impact. The sulfoxide functionality, in particular, may undergo redox transformations, a topic explored in recent publications on sustainable chemical processes.

In material science, the compound’s potential as a ligand or intermediate for metal-organic frameworks (MOFs) has been speculated. Its ability to coordinate with transition metals via the acetamide and sulfinyl groups could open avenues for designing functional materials. This aligns with the surge in searches for *multifunctional organic building blocks* and *MOF precursors* across scientific databases.

To conclude, CAS No. 2411219-97-9 represents a versatile chemical entity bridging multiple disciplines. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in contexts demanding molecular precision and tailored reactivity. As synthetic methodologies evolve, this compound may well emerge as a cornerstone in next-generation chemical innovations.